Cas no 64501-87-7 (N-(4-Nitrophenylsulfonyl)-L-phenylalanine)

• Product Name: N-(4-Nitrophenylsulfonyl)-L-phenylalanine
• CAS No: 64501-87-7
• MF: C₁₅H₁₄N₂O₆S
• MW: 350.3465
• MDL: MFCD00191470
• CID: 499860
• PubChem ID: 87573898
• Update Time: 2024-10-28

N-(4-Nitrophenylsulfonyl)-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,N-[(4-nitrophenyl)sulfonyl]-
• N-(4-Nitrophenylsulfonyl)-L-phenylalanine
• (2S)-2-[(4-nitrophenyl)sulfonylamino]-3-phenylpropanoic acid
• N-nosyl-L-phenylalanine-OH
• (S)-2-(4-Nitrophenylsulfonamido)-3-phenylpropanoic acid
• nosyl-l-phenylalanine
• JVHRPLXWZFPXIJ-AWEZNQCLSA-N
• STK367323
• N-(p-Nitrophenylsulfonyl)-l-phenylalanine
• N-[(4-Nitrophenyl)sulfonyl]phenylalanine #
• N0580
• N-[(4-nitrophenyl)sulfonyl]-L-phenylalanine
• D91734
• CS-0201590
• HY-W141793
• AS-69889
• 64501-87-7
• DA-75859
• AKOS005444275
• DTXSID50427081
• MFCD00191470
• (2S)-2-(4-NITROBENZENESULFONAMIDO)-3-PHENYLPROPANOIC ACID
• SCHEMBL5189459

• MDL： MFCD00191470
• Inchi： 1S/C15H14N2O6S/c18-15(19)14(10-11-4-2-1-3-5-11)16-24(22,23)13-8-6-12(7-9-13)17(20)21/h1-9,14,16H,10H2,(H,18,19)/t14-/m0/s1
• InChI Key： JVHRPLXWZFPXIJ-AWEZNQCLSA-N
• SMILES： S(C1C([H])=C([H])C(=C([H])C=1[H])[N+](=O)[O-])(N([H])[C@]([H])(C(=O)O[H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])(=O)=O

Computed Properties

• Exact Mass: 350.05700
• Monoisotopic Mass: 350.05725734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3

Experimental Properties

• Color/Form: Light yellow lens powder.
• Density: 1.456
• Melting Point: 167.0 to 170.0 deg-C
• Boiling Point: 582.7°C at 760 mmHg
• Flash Point: 306.2°C
• Refractive Index: -19 ° (C=3, Acetone)
• PSA: 137.67000
• LogP: 3.56390
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives